Cas no 2229613-21-0 (2-(2,6-difluoro-3-nitrophenyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(2,6-difluoro-3-nitrophenyl)cyclopropane-1-carboxylic acid
• CAS No: 2229613-21-0
• MF: C₁₀H₇F₂NO₄
• MW: 243.163689851761
• CID: 6423515
• PubChem ID: 165667530
• Update Time: 2025-05-19

2-(2,6-difluoro-3-nitrophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-difluoro-3-nitrophenyl)cyclopropane-1-carboxylic acid
• EN300-1795546
• 2229613-21-0

• Inchi： 1S/C10H7F2NO4/c11-6-1-2-7(13(16)17)9(12)8(6)4-3-5(4)10(14)15/h1-2,4-5H,3H2,(H,14,15)
• InChI Key： VASJUIRPILKQDU-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C1CC1C(=O)O)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 243.03431403g/mol
• Monoisotopic Mass: 243.03431403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 83.1Ų

Additional information on 2-(2,6-difluoro-3-nitrophenyl)cyclopropane-1-carboxylic acid

Introduction to 2-(2,6-difluoro-3-nitrophenyl)cyclopropane-1-carboxylic acid (CAS No. 2229613-21-0)

2-(2,6-difluoro-3-nitrophenyl)cyclopropane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229613-21-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropane ring substituent, which is known for its unique structural and pharmacological properties. The presence of both fluoro and nitro functional groups on the aromatic ring introduces additional layers of chemical reactivity and biological activity, making this molecule a promising candidate for further exploration in drug discovery.

The structural framework of 2-(2,6-difluoro-3-nitrophenyl)cyclopropane-1-carboxylic acid consists of a cyclopropane moiety linked to a phenyl ring that is further modified by fluorine atoms at the 2 and 6 positions and a nitro group at the 3 position. This specific arrangement of substituents imparts distinct electronic and steric properties to the molecule, which can influence its interaction with biological targets. The cyclopropane ring, in particular, is known for its high strain energy, which can enhance the reactivity of adjacent functional groups and potentially facilitate binding to protein targets with high affinity.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluoro and nitro substituents due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. The fluoro group, for instance, is frequently employed in pharmaceuticals to improve metabolic resistance and binding interactions with biological receptors. Similarly, the nitro group can serve as a pharmacophore that enhances binding to specific enzymes or receptors. The combination of these two groups in 2-(2,6-difluoro-3-nitrophenyl)cyclopropane-1-carboxylic acid suggests potential applications in the development of drugs targeting various therapeutic areas.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The cyclopropane ring can be incorporated into larger scaffolds to create novel pharmacophores, while the fluoro and nitro groups provide opportunities for further functionalization. This flexibility makes 2-(2,6-difluoro-3-nitrophenyl)cyclopropane-1-carboxylic acid a valuable asset in synthetic chemistry and drug design.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry. These molecules have shown promise in various therapeutic areas, including anti-inflammatory, anti-cancer, and antimicrobial applications. The strain energy stored within the cyclopropane ring can be exploited to enhance binding interactions with biological targets, leading to increased efficacy and reduced toxicity compared to analogous compounds without this structural feature.

The presence of fluorine atoms at the 2 and 6 positions on the phenyl ring in 2-(2,6-difluoro-3-nitrophenyl)cyclopropane-1-carboxylic acid further enhances its potential as a pharmacological agent. Fluorine substitution can significantly influence the pharmacokinetic properties of a drug molecule, including its metabolic stability and bioavailability. Additionally, fluorine atoms can improve binding affinity by participating in hydrophobic interactions or by modulating electronic effects at the binding site.

The nitro group at the 3 position adds another layer of complexity to the chemical behavior of this compound. Nitro groups are well-known pharmacophores that can engage in various types of interactions with biological targets, including hydrogen bonding and electrostatic interactions. Furthermore, nitro groups can be reduced to amino groups under certain conditions, providing a means for generating derivatives with different biological profiles.

From a synthetic perspective, 2-(2,6-difluoro-3-nitrophenyl)cyclopropane-1-carboxylic acid represents an interesting challenge due to its complex structure. The synthesis requires careful consideration of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency, but optimizing processes for compounds like this remains an important area of research.

In conclusion,2-(2,6-difluoro-3-nitrophenyl)cyclopropane-1-carboxylic acid (CAS No. 2229613-21-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in drug discovery efforts aimed at developing novel therapeutics for various diseases. As our understanding of molecular structure-biology relationships continues to evolve,this compound will likely play an important role in future advancements in medicinal chemistry.